DL-2-Methylbutyric Acid

• CAS No.: 116-53-0
• Product Name: DL-2-Methylbutyric Acid
• Molecular Formula: C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: 2-methylbutanoic acid
• Standard InChI: InChI=1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)
• Standard InChIKey: WLAMNBDJUVNPJU-UHFFFAOYSA-N
• SMILES: CCC(C)C(=O)O
• Canonical SMILES: CCC(C)C(=O)O
• Boiling Point: 176.5 °C
• Density: 0.932-0.936
• Physical Description: Liquid; Solid; colourless to pale yellow liquid
• Description: Alpha-Methyl butyric acid, also known as 2-methylbutyrate or methylethylacetic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Alpha-Methyl butyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Methyl butyric acid has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, Alpha-methyl butyric acid is primarily located in the cytoplasm and adiposome. Alpha-Methyl butyric acid exists in all eukaryotes, ranging from yeast to humans. Alpha-Methyl butyric acid is also a parent compound for other transformation products, including but not limited to, 1S, 6R-di(2-)methylbutanoyloxy-4S-hydroxy-8S-benzoyloxy-9R-(3-)furancarbonyloxy-13-acetyloxy-beta-dihydroagarofuran, N-(2-methylbutanoyl)glycine, and 2-hydroxy-2-methylbutyric acid. Outside of the human body, Alpha-methyl butyric acid can be found in coffee and coffee products. This makes Alpha-methyl butyric acid a potential biomarker for the consumption of this food product.; 2-methylbutyric acid is a methylbutyric acid comprising a butyric acid core carrying a 2-methyl substituent. Produced from amino acid leucine during nutrient starvation in bacteria. It has a role as a bacterial metabolite and a human metabolite. It is a conjugate acid of a 2-methylbutyrate.
• Solubility: 0.44 M; 45 mg/mL at 20 °C; 1 ml in 1 ml 95% alcohol (in ethanol)
• Synonyms: 2-Methylbutyric Acid;α-Methylbutyric Acid; (±)-2-Methylbutanoic Acid; (±)-2-Methylbutyric Acid; (±)-Methylethylacetic acid; (±)-α-Methylbutyric acid; 2-Ethylpropanoic Acid; 2-Methyl-n-butyric acid; 2-Methylbutanoic Acid; 2-Methylbutyric acid; Active
• Vapor Pressure: 0.49 mmHg
• PubChem Compound: 8314
• Last Modified: Nov 11 2021